Cas no 10006-90-3 (1-(1H-indol-3-yl)-2-methylpropan-2-ol)

1-(1H-indol-3-yl)-2-methylpropan-2-ol structure
10006-90-3 structure
Product Name:1-(1H-indol-3-yl)-2-methylpropan-2-ol
CAS No:10006-90-3
MF:C12H15NO
MW:189.253603219986
CID:3164921
PubChem ID:12351479
Update Time:2025-04-21

1-(1H-indol-3-yl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

    • a,a-dimethyl-1H-Indole-3-ethanol
    • 1-(1H-indol-3-yl)-2-methylpropan-2-ol
    • 1-(1H-indol-3-yl)-2-methyl-2-propanol
    • 10006-90-3
    • EN300-1845995
    • CS-0278174
    • SCHEMBL22879441
    • Inchi: 1S/C12H15NO/c1-12(2,14)7-9-8-13-11-6-4-3-5-10(9)11/h3-6,8,13-14H,7H2,1-2H3
    • InChI Key: JZVKHNMVZKZPMI-UHFFFAOYSA-N
    • SMILES: OC(C)(C)CC1=CNC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 189.115364g/mol
  • Monoisotopic Mass: 189.115364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 189.25g/mol
  • XLogP3: 2.4
  • Topological Polar Surface Area: 36Ų

1-(1H-indol-3-yl)-2-methylpropan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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Enamine
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